Cas no 121676-03-7 (Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, 5-methyl-)

• Product Name: Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, 5-methyl-
• CAS No: 121676-03-7
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 104664
• PubChem ID: 21597788
• Update Time: 2025-04-18

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, 5-methyl-
• Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl- (9CI)
• 5-Methyltetracyclo[3.2.0.02,7.04,6]heptan-1-carbonsaeure
• 5-Methyltetracycloheptan-1-carbonsaeure
• ACMC-1CD1X
• AG-D-46984
• CTK0H0335
• 121676-03-7
• 5-methyltetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid
• DTXSID10616232
• 5-Methyltetracyclo[3.2.0.0~2,7~.0~4,6~]heptane-1-carboxylic acid
• Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI)

• Inchi： 1S/C9H10O2/c1-8-3-2-4-6(5(3)8)9(4,8)7(10)11/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： GJTLYAUDSRBBLC-UHFFFAOYSA-N
• SMILES： OC(C12C3CC4C(C13)C24C)=O

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 0.97300